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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the International Union of Pure and Applied

Chemistry (IUPAC) nomenclature for the rapidly evolving field of organotellurium chemistry. A

systematic and unambiguous naming convention is crucial for clear communication in research,

development, and regulatory contexts. This document outlines the core principles and specific

rules for naming various classes of organotellurium compounds, supplemented with structural

examples, and guidance on the synthesis and characterization of these unique molecules.

Fundamental Principles of Organotellurium
Nomenclature
The IUPAC nomenclature for organotellurium compounds is primarily based on the principles of

substitutive nomenclature, mirroring the established systems for organosulfur and

organoselenium compounds.[1] The core idea is to name an organotellurium compound by

identifying a parent hydride and specifying the substitution of hydrogen atoms by

organotellurium characteristic groups. The "tellur-" infix is the key indicator of the presence of

tellurium in the molecule.[1]

A systematic approach to naming involves the following steps:

Identify the principal characteristic group: This group defines the class of the compound and

is typically cited as a suffix in the name.
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Determine the parent hydride: This is the longest continuous carbon chain or the principal

ring system to which the principal characteristic group is attached.

Number the parent chain or ring: Numbering begins at the end that gives the lowest possible

locant to the principal characteristic group.

Name the substituents: All other groups attached to the parent are named as prefixes and

are ordered alphabetically.

Assemble the name: The full name is constructed by combining the prefixes, the parent

name, and the suffix, with appropriate locants.

Classification and Nomenclature of Organotellurium
Compounds
Organotellurium compounds are categorized into several major classes based on the oxidation

state of the tellurium atom and the nature of the bonding.

Tellurols (RTeH) and Tellurolates (RTe⁻)
Tellurols: These are the tellurium analogues of alcohols and thiols. They are named by

adding the suffix "-tellurol" to the name of the parent hydride.

Example: CH₃TeH is named methanetellurol.

Tellurolates: The corresponding anions are named by replacing the "-ol" ending of the tellurol

with "-olate".

Example: CH₃Te⁻ is named methanetellurolate.

Tellurides (R-Te-R') and Ditellurides (R-Te-Te-R)
Tellurides (Telluroethers): When a tellurium atom is bonded to two organic groups, the

compound is named as a "telluride". Symmetrical tellurides are named by adding the prefix

"di-" to the name of the organic group followed by "telluride". For unsymmetrical tellurides,

the organic groups are listed alphabetically. Alternatively, one of the organic groups can be

named as a substituent, using the prefix "(...tellanyl)".
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Example: (CH₃)₂Te is named dimethyl telluride.[2]

Example: CH₃TeCH₂CH₃ is named ethyl methyl telluride.

Ditellurides: Compounds containing a Te-Te bond are named as "ditellurides".

Example: CH₃TeTeCH₃ is named dimethyl ditelluride.

Telluroxides (R₂Te=O) and Tellurones (R₂TeO₂)
Telluroxides: These compounds contain a tellurium-oxygen double bond and are named by

adding "telluroxide" after the names of the organic groups.

Example: (C₆H₅)₂TeO is named diphenyl telluroxide.

Tellurones: Organotellurium compounds with two double-bonded oxygen atoms are named

as "tellurones".

Example: (CH₃)₂TeO₂ is named dimethyl tellurone.

Telluronium Salts (R₃Te⁺ X⁻)
Salts containing a positively charged tellurium atom bonded to three organic groups are named

as "telluronium" salts. The names of the organic groups precede "telluronium", followed by the

name of the anion.

Example: (CH₃)₃Te⁺ I⁻ is named trimethyltelluronium iodide.

Organotellurium Halides
A variety of organotellurium compounds containing halogen atoms exist, with the nomenclature

depending on the number of organic groups and halogen atoms attached to the tellurium

center.

Organotellurenyl halides (RTe-X): Named by specifying the organic group followed by

"tellurenyl" and the halide name.

Example: C₆H₅TeBr is named phenyltellurenyl bromide.
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Organotellurium trihalides (RTeX₃): Named by specifying the organic group followed by

"tellurium trihalide".

Example: CH₃TeCl₃ is named methyltellurium trichloride.

Diorganotellurium dihalides (R₂TeX₂): Named by specifying the organic groups followed by

"tellurium dihalide".

Example: (CH₃)₂TeCl₂ is named dimethyltellurium dichloride.

The hierarchical relationship of these nomenclature rules can be visualized as follows:
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Diorganotelluride Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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